Cas no 903325-34-8 (2-cyano-N-(3-ethoxypropyl)-3-(3-fluorophenyl)prop-2-enamide)

• Product Name: 2-cyano-N-(3-ethoxypropyl)-3-(3-fluorophenyl)prop-2-enamide
• CAS No: 903325-34-8
• MF: C₁₅H₁₇FN₂O₂
• MW: 276.306087255478
• CID: 5871800
• PubChem ID: 2713688
• Update Time: 2025-07-20

2-cyano-N-(3-ethoxypropyl)-3-(3-fluorophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 903325-34-8
• EN300-26577355
• Z44326342
• AB01328204-02
• 2-cyano-N-(3-ethoxypropyl)-3-(3-fluorophenyl)prop-2-enamide
• NCGC00335317-01

• Inchi： 1S/C15H17FN2O2/c1-2-20-8-4-7-18-15(19)13(11-17)9-12-5-3-6-14(16)10-12/h3,5-6,9-10H,2,4,7-8H2,1H3,(H,18,19)/b13-9-
• InChI Key： QHHKUKRDSDVICU-LCYFTJDESA-N
• SMILES： FC1=CC=CC(=C1)/C=C(/C#N)\C(NCCCOCC)=O

Computed Properties

• Exact Mass: 276.12740595g/mol
• Monoisotopic Mass: 276.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.1Ų

Additional information on 2-cyano-N-(3-ethoxypropyl)-3-(3-fluorophenyl)prop-2-enamide

Recent Advances in the Study of 2-cyano-N-(3-ethoxypropyl)-3-(3-fluorophenyl)prop-2-enamide (CAS: 903325-34-8)

The compound 2-cyano-N-(3-ethoxypropyl)-3-(3-fluorophenyl)prop-2-enamide (CAS: 903325-34-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a cyano group, an ethoxypropyl amide, and a fluorophenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of interest is the compound's role as a potential kinase inhibitor. Kinases are critical targets in the treatment of numerous diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 2-cyano-N-(3-ethoxypropyl)-3-(3-fluorophenyl)prop-2-enamide exhibits selective inhibition against specific kinase isoforms, suggesting its utility in targeted therapy. Researchers have employed molecular docking and kinetic assays to further characterize its binding affinity and inhibitory potency.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's pharmacokinetic profile. Studies in animal models have revealed favorable absorption and distribution characteristics, although further optimization may be required to enhance its metabolic stability. The presence of the fluorophenyl group has been noted to contribute to its lipophilicity, which could influence its tissue penetration and overall bioavailability.

The synthetic chemistry community has also made strides in developing more efficient routes to produce 2-cyano-N-(3-ethoxypropyl)-3-(3-fluorophenyl)prop-2-enamide. A recent publication highlighted a novel one-pot synthesis method that significantly reduces the number of steps and improves overall yield. This advancement is expected to facilitate larger-scale production for preclinical and clinical studies.

Despite these promising developments, challenges remain. For instance, the compound's potential off-target effects and long-term toxicity profiles require further investigation. Ongoing research aims to address these gaps through comprehensive in vivo studies and structure-activity relationship (SAR) analyses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, 2-cyano-N-(3-ethoxypropyl)-3-(3-fluorophenyl)prop-2-enamide (CAS: 903325-34-8) represents a compelling candidate for further development in the pharmaceutical industry. Its unique chemical structure and promising biological activities position it as a valuable tool for both basic research and drug discovery. Future studies will likely focus on refining its therapeutic potential and addressing the remaining pharmacological challenges.